2-amino-1-(2,4-dichlorophenyl)ethanone oxime

• IUPAC Name: (NZ)-N-[2-amino-1-(2,4-dichlorophenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C8H8Cl2N2O/c9-5-1-2-6(7(10)3-5)8(4-11)12-13/h1-3,13H,4,11H2/b12-8+
• InChI Key: WZMBYOQGGHDOSI-XYOKQWHBSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=NO)CN
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C(=N/O)/CN
• Molecular Formula: C8H8Cl2N2O
• Molecular Weight: 219.06 g/mol

Description

2-amino-1-(2,4-dichlorophenyl)ethanone oxime, also known as ADEO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ADEO is a derivative of ketamine, a well-known anesthetic agent, and has been studied extensively for its potential use as a neuroprotective agent.

Mechanism of Action

2-amino-1-(2,4-dichlorophenyl)ethanone oxime works by inhibiting the activity of N-methyl-D-aspartate (NMDA) receptors in the brain, which are involved in the regulation of neuronal activity. By blocking these receptors, 2-amino-1-(2,4-dichlorophenyl)ethanone oxime reduces the excitotoxicity that can occur in the brain, which can lead to neuronal damage and death.
Biochemical and Physiological Effects:
2-amino-1-(2,4-dichlorophenyl)ethanone oxime has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis in the brain. 2-amino-1-(2,4-dichlorophenyl)ethanone oxime has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-amino-1-(2,4-dichlorophenyl)ethanone oxime has several advantages for use in lab experiments, including its relative stability and ease of synthesis. However, 2-amino-1-(2,4-dichlorophenyl)ethanone oxime also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 2-amino-1-(2,4-dichlorophenyl)ethanone oxime, including further studies on its potential use in treating neurological disorders, as well as investigations into its potential use as a neuroprotective agent in other contexts, such as during surgery or following traumatic brain injury. Additionally, further research is needed to fully understand the mechanism of action of 2-amino-1-(2,4-dichlorophenyl)ethanone oxime and to optimize its potential therapeutic effects.

Synthesis Methods

2-amino-1-(2,4-dichlorophenyl)ethanone oxime can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzaldehyde with hydroxylamine hydrochloride, followed by the addition of ammonium acetate and sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain 2-amino-1-(2,4-dichlorophenyl)ethanone oxime in its pure form.

Scientific Research Applications

2-amino-1-(2,4-dichlorophenyl)ethanone oxime has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. 2-amino-1-(2,4-dichlorophenyl)ethanone oxime has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.